Cas no 1002033-59-1 (methyl 3-(3-nitro-1H-pyrazol-1-yl)propanoate)

methyl 3-(3-nitro-1H-pyrazol-1-yl)propanoate structure
1002033-59-1 structure
Product Name:methyl 3-(3-nitro-1H-pyrazol-1-yl)propanoate
CAS No:1002033-59-1
MF:C7H9N3O4
MW:199.164061307907
MDL:MFCD04967306
CID:3056950
PubChem ID:7017145
Update Time:2025-04-21

methyl 3-(3-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • 3-(3-Nitro-pyrazol-1-yl)-propionic acid methyl ester
    • AKOS B016158
    • AKOS PAO-0999
    • ART-CHEM-BB B016158
    • methyl 3-(3-nitro-1H-pyrazol-1-yl)propanoate
    • STK312192
    • EN300-229008
    • BBL038522
    • AKOS000305832
    • AKOS015922373
    • methyl3-(3-nitro-1H-pyrazol-1-yl)propanoate
    • CS-0302095
    • 1002033-59-1
    • methyl 3-(3-nitropyrazol-1-yl)propanoate
    • MDL： MFCD04967306
    • Inchi： 1S/C7H9N3O4/c1-14-7(11)3-5-9-4-2-6(8-9)10(12)13/h2,4H,3,5H2,1H3
    • InChI Key： ZJGCBZXUUGXSOD-UHFFFAOYSA-N
    • SMILES： O(C)C(CCN1C=CC([N+](=O)[O-])=N1)=O

Computed Properties

  • Exact Mass: 199.05930578Da
  • Monoisotopic Mass: 199.05930578Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 89.9Ų

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